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Compound Focus: Sodium Diacetate

CAS No.: 126-96-5

Cat. No.: S648176

Get Quote

Chemical Profile and Functions in Cosmetics

Table 1: Sodium Diacetate Chemical and Functional Profile

Property Specification Relevance to Cosmetic Application

IUPAC Name Sodium diacetate [1] Chemical identifier

Chemical Formula NaH(C₂H₃O₂)₂ [2] Molecular composition

Physical Form White, crystalline powder [2] [1] Ensures easy blending into formulations

Odor Slight acetic acid (vinegar) smell

[2]

Impacts fragrance; may require masking

Solubility Freely soluble in water [3] Facilitates incorporation into aqueous phases

pH (in solution) Weakly acidic (approx. 4.5-5.0)
[3]

Ideal for skin-compatible pH range

Cosmetic
Functions

Buffering agent, Masking agent
[1]

Stabilizes pH and masks base odor of
formulations
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Formulation Guidelines and Protocols

Recommended Usage and Compatibility

Table 2: Formulation Guidelines for Sodium Diacetate

Parameter Guideline Rationale

Typical Use Level 0.1% - 0.5% (w/w) [3] Effective for pH control without impacting
product integrity.

Compatible
Products

Creams, Lotions, Cleansers, Hair
Care [1]

Versatile for various emulsion and
solution-based products.

Synergistic
Ingredients

Other organic acid salts,
Preservatives [3]

May enhance overall preservative
efficacy.

Handling &
Storage

Store in a cool, dry place in airtight
containers [1]

Prevents hygroscopic absorption and loss
of acetic acid.

Experimental Protocol: Incorporating Sodium Diacetate in a Skin
Cream

This protocol details incorporating sodium diacetate into an oil-in-water (O/W) moisturizing cream.

Objective: To stabilize the final product pH within the skin-friendly range of 4.5-5.5 using sodium
diacetate.

Materials:

Sodium diacetate (food/cosmetic grade) [1]
Deionized water

Oil phase components (e.g., emulsifying wax, cetyl alcohol, natural oils)
pH meter (calibrated with standard buffers at pH 4.0 and 7.0)

Heated water bath or hot plate with magnetic stirrer
Analytical balance
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Procedure:

Phase Preparation:

Weigh the aqueous and oil phase components separately.
In the main aqueous vessel, dissolve the required amount of sodium diacetate (e.g., 0.3% of

total batch weight) in about 80% of the total deionized water. Heat the aqueous phase to 70-
75°C with continuous stirring.

Simultaneously, heat the oil phase to the same temperature (70-75°C).

Emulsification:

Slowly add the oil phase to the aqueous phase under high-shear mixing. Continue mixing for

10-15 minutes to form a uniform emulsion.

Cooling and pH Adjustment:

Begin cooling the emulsion to 40-45°C while switching to moderate-speed stirring.

Once the temperature is stable, measure the pH of the batch.
If the pH is above the target range, prepare a 10% (w/w) solution of sodium diacetate in warm

deionized water. Slowly add this solution dropwise to the batch, with continuous stirring, until
the target pH of 5.0 ± 0.2 is reached. Record the final concentration used.

Final Steps:

Continue cooling the formulation to 30°C. Add any heat-sensitive ingredients (e.g., fragrances,

essential oils) at this stage.
Perform a final pH measurement and record the value.

Transfer the product for packaging.

Quality Control and Analytical Methods

Rigorous quality control is essential for ensuring the safety and efficacy of sodium diacetate in cosmetic

products.

Table 3: Key Quality Control Tests and Methods
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Test Parameter Standard Method Target Specification

Identification (ID) FTIR Spectroscopy Spectrum matches reference standard [2]

Assay (Purity) Titration or HPLC Not less than 98.0% [1]

pH (1% Solution) Potentiometric 4.5 - 5.0 [3]

Water Content Karl Fischer Titration ≤ 2.0% (to prevent caking)

Heavy Metals ICP-MS / USP < 10 ppm total

Safety and Regulatory Status

Sodium diacetate is generally recognized as safe (GRAS) for use in food by the U.S. FDA and is approved

as a food additive in the European Union (E262) [3] [1]. Its safety in cosmetics is supported by this

regulatory history, as it is metabolized naturally by the body without accumulation [3].

Primary Hazard: It is classified as an eye irritant [2]. Personal protective equipment (PPE) including
safety glasses and gloves must be worn during handling.

Industrial Hygiene: Use in a well-ventilated area to avoid inhalation of powder, which can cause
respiratory irritation [2].

Conceptual Workflow for Pre-Formulation Assessment

The following diagram illustrates the logical decision process for evaluating sodium diacetate in a new

cosmetic formulation.
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Pre-Formulation Assessment

Define Target pH Range

Assess Ingredient
Compatibility

Select Sodium Diacetate
as Buffering Agent

Conduct Preliminary
Stability Test

Adjust Usage Level

 pH Out of Spec

Proceed to Full-Scale
Formulation

 pH Stable & Compatible

Click to download full resolution via product page

Key Conclusions for Cosmetic Application

Sodium diacetate is an effective multi-functional agent for cosmetic scientists. Its primary role is as a

buffering agent to maintain formulations in the mildly acidic pH range ideal for skin health. A secondary

function is as a masking agent to neutralize unpleasant base odors of other raw materials [1]. Its safety

profile, solubility, and solid form make it a practical and efficient choice for modern cosmetic and personal

care products.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 7 Tech Support

https://www.smolecule.com/products/s648176?utm_src=pdf-custom-synthesis
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=13&id2=12984
https://en.wikipedia.org/wiki/Sodium_diacetate
https://justlonghealth.com/sodium-diacetate-is-widely-used/
https://www.smolecule.com/products/b648176#sodium-diacetate-application-in-cosmetic-products-ph-regulation
https://www.smolecule.com/products/b648176#sodium-diacetate-application-in-cosmetic-products-ph-regulation
https://www.smolecule.com/products/b648176#sodium-diacetate-application-in-cosmetic-products-ph-regulation
https://www.smolecule.com/products/b648176#sodium-diacetate-application-in-cosmetic-products-ph-regulation
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s648176?utm_src=pdf-bulk
https://www.smolecule.com/products/s648176?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 7 Tech Support

https://www.smolecule.com/products/s648176?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

